ethyl 2-(2-((4-(4-ethoxyphenyl)-5-((4-nitrobenzamido)methyl)-4H-1,2,4-triazol-3-yl)thio)acetamido)-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate

• IUPAC Name: ethyl 2-[[2-[[4-(4-ethoxyphenyl)-5-[[(4-nitrobenzoyl)amino]methyl]-1,2,4-triazol-3-yl]sulfanyl]acetyl]amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate
• InChI: InChI=1S/C31H32N6O7S2/c1-3-43-22-15-13-20(14-16-22)36-25(17-32-28(39)19-9-11-21(12-10-19)37(41)42)34-35-31(36)45-18-26(38)33-29-27(30(40)44-4-2)23-7-5-6-8-24(23)46-29/h9-16H,3-8,17-18H2,1-2H3,(H,32,39)(H,33,38)
• InChI Key: ZYKZDHCYAVHHFF-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)N2C(=NN=C2SCC(=O)NC3=C(C4=C(S3)CCCC4)C(=O)OCC)CNC(=O)C5=CC=C(C=C5)[N+](=O)[O-]
• Molecular Formula: C31H32N6O7S2
• Molecular Weight: 664.8 g/mol
• CAS No.: 393848-58-3

Description

Ethyl 2-(2-((4-(4-ethoxyphenyl)-5-((4-nitrobenzamido)methyl)-4H-1,2,4-triazol-3-yl)thio)acetamido)-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate is a useful research compound. Its molecular formula is C31H32N6O7S2 and its molecular weight is 664.75. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial and Antioxidant Studies

Ethyl 2-(4-methoxyphenyl)-3-(thiophene-2-carbonyl)cyclopropanecarboxylates and related compounds have been synthesized and screened for their antimicrobial and antioxidant activities. The compounds demonstrated significant antibacterial and antifungal properties, with notable antioxidant potential as well. This suggests potential applications in the development of new antimicrobial and antioxidant agents (Raghavendra et al., 2016).

Anticancer Activity

The compound ethyl 2-(3-allylthioureido)-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate has been used as a building block for the synthesis of new heterocycles, which were evaluated for their anticancer activity against the colon HCT-116 human cancer cell line. Some of these compounds displayed potent activity, indicating potential therapeutic applications in cancer treatment (Abdel-Motaal et al., 2020).

Heterocyclic Synthesis

Ethyl α-(3-carbamoyl-4,5,6,7-tetrahydrobenzo[b]thiophen-2-ylhydrazono)acetates have been prepared and reacted with various active methylene reagents to yield diverse pyran, pyridine, and pyridazine derivatives. This illustrates the compound's versatility in synthesizing a wide range of heterocyclic compounds, which could have numerous scientific and industrial applications (Mohareb et al., 2004).

Synthesis of Novel Heterocycles

Utilizing ethyl 2-(3-allylthioureido)-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate as a precursor, novel heterocycles incorporating pyrimidine and thiazole moieties have been synthesized. These compounds were structurally confirmed and evaluated for their anticancer activities, revealing significant potential in developing new anticancer agents (Abdel-Motaal et al., 2020).

Electrochemical Properties

The synthesis of tetrasubstituted tetraphenylethenes, including derivatives of ethyl 2-(4-nitrophenyl)-3,4-disubstituted and c-fused thiophene-5-carboxylates, has been explored. These compounds have been investigated using cyclic voltammetry to study their electrochemical properties, which could inform their application in electronic and photonic devices (Schreivogel et al., 2006).